4-Amino-3,5-dinitrobenzenesulfonyl chloride

• IUPAC Name: 4-amino-3,5-dinitrobenzenesulfonyl chloride
• InChI: InChI=1S/C6H4ClN3O6S/c7-17(15,16)3-1-4(9(11)12)6(8)5(2-3)10(13)14/h1-2H,8H2
• InChI Key: QPPCKCYMESOOPN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])N)[N+](=O)[O-])S(=O)(=O)Cl
• Molecular Formula: C6H4ClN3O6S
• Molecular Weight: 281.63 g/mol

Description

4-Amino-3,5-dinitrobenzenesulfonyl chloride is a useful research compound. Its molecular formula is C6H4ClN3O6S and its molecular weight is 281.63 g/mol. The purity is usually 95%.
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Scientific Research Applications

Preparation of Secondary Amines and Diamines

4-Amino-3,5-dinitrobenzenesulfonyl chloride has been utilized in the preparation of secondary amines and diamines. Specifically, 2,4-Dinitrobenzenesulfonamides, which can be derived from primary amines and 2,4-dinitrobenzenesulfonyl chloride, are alkylated to yield N, N-disubstituted sulfonamides. This process allows for a wide variety of diamines to be prepared using these protecting/activating groups (Fukuyama et al., 1997).

Study of Solvent Effects in SNAr Reactions

The reactivity of 2,4-dinitrobenzenesulfonyl chloride with various nucleophiles has been studied in different solvents. This research provides insights into how solvent effects and the nature of reacting pairs significantly impact reaction rates and mechanisms in SNAr reactions (Gazitúa et al., 2018).

Synthesis of Nitriles from Carboxylic Acids

In another application, 4-Amino-3,5-dinitrobenzenesulfonyl chloride is involved in the synthesis of nitriles from carboxylic acids. This process is indicative of a Smiles rearrangement, highlighting its synthetic utility (Huber & Bartsch, 1998).

Hydrolysis Studies

Studies on the hydrolysis of 4-aminobenzenesulfonyl chloride have revealed interesting insights into its reactivity across various pH levels. This research contributes to understanding the reaction mechanisms of sulfonyl chlorides in different environments (Cevasco et al., 2011).

Enhancement of Detection Responses in LC–MS

4-Amino-3,5-dinitrobenzenesulfonyl chloride has been used in enhancing the detection responses of estrogens in liquid chromatography–mass spectrometry (LC–MS), demonstrating its application in improving analytical methods (Higashi et al., 2006).

Application in Antiglaucoma Agents

This compound is involved in the synthesis of topically acting antiglaucoma sulfonamides. It serves as a precursor in the reaction with other compounds to produce benzolamide analogues, which show promising effects as antiglaucoma agents (Casini et al., 2003).

Biothiol Detection in Aqueous Solutions

It is used in the development of fluorescent probes for detecting biothiols in aqueous solutions. These probes, which contain the 2,4-dinitrobenzenesulfonyl group, can distinguish biothiols from other amino acids, demonstrating its potential in biochemical sensing applications (Du et al., 2019).

Various Other Applications

4-Amino-3,5-dinitrobenzenesulfonyl chloride is also involved in various other chemical syntheses and applications, demonstrating its versatility in the field of chemical research. These include the synthesis of dye intermediates, chiral separation on HPLC phases, preparation of N-glycosyl amides, and more (Bo, 2007); (Yu et al., 2016); (Talan et al., 2009).